Cas no 256523-59-8 (Benzene, 1,5-difluoro-2-nitro-3-(phenylmethoxy)-)
256523-59-8 structure
Product Name:Benzene, 1,5-difluoro-2-nitro-3-(phenylmethoxy)-
CAS No:256523-59-8
MF:C13H9F2NO3
MW:265.212270498276
CID:1427025
PubChem ID:17859302
Update Time:2025-04-20
Benzene, 1,5-difluoro-2-nitro-3-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,5-difluoro-2-nitro-3-(phenylmethoxy)-
- 2-benzyloxy-4,6-difluoronitrobenzene
- DB-338122
- 256523-59-8
- SCHEMBL2434879
- YOKPUTOXWQZWBO-UHFFFAOYSA-N
-
- Inchi: 1S/C13H9F2NO3/c14-10-6-11(15)13(16(17)18)12(7-10)19-8-9-4-2-1-3-5-9/h1-7H,8H2
- InChI Key: YOKPUTOXWQZWBO-UHFFFAOYSA-N
- SMILES: FC1=CC(=CC(=C1[N+](=O)[O-])OCC1C=CC=CC=1)F
Computed Properties
- Exact Mass: 265.05507
- Monoisotopic Mass: 265.05504947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 52.37
Benzene, 1,5-difluoro-2-nitro-3-(phenylmethoxy)- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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